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Compound of Interest

Compound Name: 2-(4-Fluorobenzylamino)ethanol

Cat. No.: B1273592 Get Quote

In-Depth Technical Guide: 2-(4-
Fluorobenzylamino)ethanol
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-(4-Fluorobenzylamino)ethanol,
focusing on its core molecular properties.

Molecular and Physical Properties
The fundamental characteristics of 2-(4-Fluorobenzylamino)ethanol are summarized in the

table below, providing a clear reference for laboratory and research applications.

Property Value Source

Molecular Formula C9H12FNO [1]

Molecular Weight 169.198 g/mol [1]

CAS Number 22116-33-2 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Hydrogen Bond Donor Count 2 [1]
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Synonyms
For comprehensive literature and database searches, the following synonyms are associated

with this compound:

ETHANOL, 2-[[(4-FLUOROPHENYL)METHYL]AMINO]-[1]

2-([(4-FLUOROPHENYL)METHYL]AMINO)ETHANOL[1]

2-([(4-FLUOROPHENYL)METHYL]AMINO)ETHAN-1-OL[1]

Note on Methodologies and Visualizations:As a language model, I do not have the capability to

conduct physical experiments. Therefore, detailed experimental protocols are not included in

this guide. The creation of diagrams, such as signaling pathways or experimental workflows

using Graphviz, is also beyond the scope of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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